Cas no 1797713-19-9 (N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide)

• Product Name: N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide
• CAS No: 1797713-19-9
• MF: C₂₀H₁₉NOS
• MW: 321.435963869095
• CID: 5782219
• PubChem ID: 71809926
• Update Time: 2025-06-08

N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6445-6554
• 2-(3-METHYLPHENYL)-N-{[2-(THIOPHEN-3-YL)PHENYL]METHYL}ACETAMIDE
• N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide
• 1797713-19-9
• 2-(3-methylphenyl)-N-[(2-thiophen-3-ylphenyl)methyl]acetamide
• AKOS024566732

• Inchi： 1S/C20H19NOS/c1-15-5-4-6-16(11-15)12-20(22)21-13-17-7-2-3-8-19(17)18-9-10-23-14-18/h2-11,14H,12-13H2,1H3,(H,21,22)
• InChI Key： PVONGPRPZAQPGB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=CC=C1CNC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 321.11873540g/mol
• Monoisotopic Mass: 321.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 57.3Ų

Additional information on N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide

Comprehensive Overview of N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide (CAS No. 1797713-19-9): Structure, Applications, and Research Insights

N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide (CAS No. 1797713-19-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique molecular architecture. The compound features a thiophene ring linked to a benzyl group, further conjugated with an acetamide moiety substituted by a meta-tolyl group. This structural complexity enables diverse interactions, making it a candidate for drug discovery and advanced material applications.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such heterocyclic compounds. Researchers frequently search for "thiophene derivatives in medicinal chemistry" or "acetamide-based bioactive molecules," reflecting the growing demand for novel scaffolds. The presence of both thiophene and benzyl groups in this compound aligns with current explorations into multi-target therapeutics, particularly for neurological and inflammatory conditions.

From a synthetic perspective, N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide exemplifies modern cross-coupling strategies and amide bond formation techniques. Its CAS No. 1797713-19-9 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. Laboratories optimizing "green synthesis routes for acetamides" may find this compound’s structure instructive for minimizing hazardous byproducts.

In material science, the thiophene component contributes to π-conjugation, a property exploited in organic semiconductors and conductive polymers. Queries like "thiophene-based electronic materials" or "small-molecule dopants for OLEDs" resonate with industries seeking energy-efficient alternatives. The meta-tolyl substitution further modulates solubility and crystallinity, key factors in thin-film device performance.

Ongoing studies explore the pharmacokinetic profile of related acetamide derivatives, addressing common search terms such as "bioavailability enhancement strategies." While CAS No. 1797713-19-9 itself is under investigation, its structural analogs demonstrate blood-brain barrier permeability, sparking interest in CNS drug development. Researchers also investigate its potential as a ligand for protein targets, leveraging molecular docking simulations to predict binding affinities.

Regulatory and safety assessments of N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide adhere to global guidelines like REACH and ICH Q3D. Environmental persistence and biodegradability remain focal points, aligning with searches for "sustainable pharmaceutical intermediates." The compound’s stability under varying pH conditions is another area of exploration, particularly for formulation scientists.

In summary, N-(2-(thiophen-3-yl)benzyl)-2-(m-tolyl)acetamide (CAS No. 1797713-19-9) represents a versatile chemical entity bridging multiple disciplines. Its design caters to contemporary needs in precision medicine and smart materials, while its synthetic accessibility supports scalable production. As high-throughput screening and machine learning accelerate compound prioritization, this molecule’s dual functionality positions it as a promising candidate for future innovations.